Cas no 6961-25-7 (2-Phenylquinolin-8-ol)

2-Phenylquinolin-8-ol is a heterocyclic compound featuring a quinoline core substituted with a phenyl group at the 2-position and a hydroxyl group at the 8-position. This structure imparts unique chemical properties, making it valuable in coordination chemistry and material science. The compound acts as a versatile chelating ligand, forming stable complexes with transition metals due to the N,O-donor sites. Its rigid aromatic framework enhances thermal and photochemical stability, suitable for applications in luminescent materials and catalysis. The hydroxyl group also allows for further functionalization, enabling tailored modifications for specific research or industrial needs. Its well-defined synthesis and purity make it a reliable reagent for advanced studies.

2-Phenylquinolin-8-ol structure

Product Name:2-Phenylquinolin-8-ol

CAS No:6961-25-7

MF:C₁₅H₁₁NO

MW:221.253943681717

CID:521614

PubChem ID:247343

Update Time:2025-05-19

2-Phenylquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

- 2-Phenylquinolin-8-ol
- 2-Phenyl-8-hydroxyquinoline
- 2-phenyl-8-Quinolinol
- 8-Quinolinol, 2-phenyl-
- 2-Phenyl-8-hydroxy-chinolin
- 2-phenyl-8-hydroxy-quinoline
- 2-Phenyl-chinolin-8-ol
- 2-phenyl-quinolin-8-ol
- AC1L6K2H
- AC1Q7ALL
- AQ-008
- CTK2F8133
- NSC61774
- SureCN564494
- D82391
- 6961-25-7
- SCHEMBL564494
- FT-0721880
- CS-0156370
- AQ-008/41104310
- NSC-61774
- DTXSID90289524
- MFCD03426528
- SB71757
- WS-01247
- DA-19535
- MDL： MFCD03426528
- Inchi： 1S/C15H11NO/c17-14-8-4-7-12-9-10-13(16-15(12)14)11-5-2-1-3-6-11/h1-10,17H
- InChI Key： WOEZGUUDQZLTCQ-UHFFFAOYSA-N
- SMILES： OC1=CC=CC2=CC=C(C3C=CC=CC=3)N=C21

Computed Properties

Exact Mass: 221.08413
Monoisotopic Mass: 221.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 33.1Å²

Experimental Properties

PSA: 33.12
LogP: 3.60740

2-Phenylquinolin-8-ol Pricemore >>

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